![molecular formula C6H5N3O B1424288 5-Methoxypyrazine-2-carbonitrile CAS No. 38789-76-3](/img/structure/B1424288.png)
5-Methoxypyrazine-2-carbonitrile
Overview
Description
5-Methoxypyrazine-2-carbonitrile, often abbreviated to 5-MeO-2-CN-Pyrazine, is a chemical compound that has gained significant interest in various scientific fields due to its unique properties and potential applications. It has a molecular weight of 135.13 .
Molecular Structure Analysis
The IUPAC name for this compound is 5-methoxy-2-pyrazinecarbonitrile . The InChI code is 1S/C6H5N3O/c1-10-6-4-8-5(2-7)3-9-6/h3-4H,1H3 .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 79-80 degrees Celsius . It is stored at room temperature .Scientific Research Applications
Chemical Reactions and Derivatives
5-Methoxypyrazine-2-carbonitrile and its derivatives are involved in various chemical reactions. For instance, 5-(3,4-Dimethoxyphenyl)pyrazine-2,3-dicarbonitrile reacts with methanol to yield various derivatives like 3-methoxyiminopyrazine-2-carbonitrile and 3-methoxypyrazine-2-carbonitrile. The outcomes of these reactions are influenced by factors like solvent polarity, base, and reaction time (Tsuzuki & Tada, 1985).
Corrosion Inhibition
Pyrazine derivatives, including those related to this compound, have been investigated for their potential as corrosion inhibitors. For example, two pyranopyrazole derivatives showed high inhibition efficiency against mild steel corrosion in HCl solution, indicating the potential application of similar pyrazine derivatives in corrosion inhibition (Yadav, Gope, Kumari, & Yadav, 2016).
Antiviral Research
Triazenopyrazole derivatives synthesized from compounds including 5-aminopyrazole-4-carbonitrile have been evaluated for their biological activity against viruses like HIV-1. This research demonstrates the potential of pyrazine derivatives in the development of antiviral agents (Larsen, Zahran, Pedersen, & Nielsen, 1999).
Cytotoxicity and Cancer Research
The synthesis of 2-methoxypyridine-3-carbonitrile derivatives has led to compounds with promising antiproliferative effects against various cancer cell lines. This suggests that derivatives of this compound could be valuable in cancer research and treatment (Al‐Refai et al., 2019).
Analytical Chemistry and Wine Analysis
3-Alkyl-2-methoxypyrazines, related to this compound, have been identified in wines. Accurate methods for determining these compounds in wines have been developed, indicating the role of pyrazine derivatives in flavor analysis and food chemistry (Fontana, Rodríguez, & Cela, 2017).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H312, H315, H319, H332, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
Biochemical Analysis
Biochemical Properties
5-Methoxypyrazine-2-carbonitrile has been shown to react with trimethylsilyl cyanide, forming the corresponding trimethylsilyl cyanohydrin . This reaction proceeds via an anti-Markovnikov addition and produces a hemiaminal product
Molecular Mechanism
It is known to exert its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
5-methoxypyrazine-2-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O/c1-10-6-4-8-5(2-7)3-9-6/h3-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCSORRYLRVDCJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(N=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60701647 | |
Record name | 5-Methoxypyrazine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60701647 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38789-76-3 | |
Record name | 5-Methoxy-2-pyrazinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38789-76-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Methoxypyrazine-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60701647 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-methoxypyrazine-2-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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